N-[1-(1H-1,2,3-Benzotriazol-1-yl)butyl]-3-nitroaniline

• IUPAC Name: N-[1-(benzotriazol-1-yl)butyl]-3-nitroaniline
• InChI: InChI=1S/C16H17N5O2/c1-2-6-16(17-12-7-5-8-13(11-12)21(22)23)20-15-10-4-3-9-14(15)18-19-20/h3-5,7-11,16-17H,2,6H2,1H3
• InChI Key: YBGIZBDXNVYLOS-UHFFFAOYSA-N
• Canonical SMILES: CCCC(NC1=CC(=CC=C1)[N+](=O)[O-])N2C3=CC=CC=C3N=N2
• Molecular Formula: C16H17N5O2
• Molecular Weight: 311.34 g/mol

Description

“N-[1-(1H-1,2,3-Benzotriazol-1-yl)butyl]-3-nitroaniline” is a complex organic compound. It contains a benzotriazole moiety, which is a heterocyclic compound with the chemical formula C6H5N3. Its five-membered ring contains three consecutive nitrogen atoms. This bicyclic compound may be viewed as fused rings of the aromatic compounds benzene and triazole.

Synthesis Analysis

The synthesis of benzotriazole involves the reaction of o-phenylenediamine, sodium nitrite, and acetic acid. The conversion proceeds via diazotization of one of the amine groups. The synthesis can be improved when the reaction is carried out at low temperatures (5–10 °C) and briefly irradiated in an ultrasonic bath.

Molecular Structure Analysis

The molecular structure of benzotriazole features two fused rings. Its five-membered ring can in principle exist as tautomers. Various structural analyses with UV, IR and 1H-NMR spectra indicate that one of the tautomers is dominant.

Chemical Reactions Analysis

Benzotriazole is a weak acid with a pKa = 8.2. It is a very weak Brønsted base with pKa < 0. Not only can it act either as an acid or base, it can also bind to other species, utilizing the lone pair electrons. Applying this property, the benzotriazole can form a stable coordination compound on a copper surface and behave as a corrosion inhibitor. Benzotriazole reacts with aromatic aldehydes in the presence of ethanol to give benzotriazole-based N,O-acetals.

Physical And Chemical Properties Analysis

Benzotriazole is a white-to-light tan solid. It has a density of 1.36 g/mL, a melting point of 100 °C, and a boiling point of 350 °C. It is soluble in water at 20 g/L.

Mechanism of Action

Benzotriazole derivatives have been found to have potential inhibitory effects on protease enzymes such as chymotrypsin, trypsin, and papain.

Safety and Hazards

Benzotriazole is labeled with the signal word “Warning” according to GHS labelling. It has hazard statements H302, H319, H332, H411, H412, indicating that it is harmful if swallowed, causes serious eye irritation, harmful if inhaled, and is toxic to aquatic life with long-lasting effects. Precautionary measures include avoiding ingestion and inhalation, avoiding dust formation, ensuring adequate ventilation, and not getting it in eyes, on skin, or on clothing.